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Compound of Interest

Compound Name: (+/-)-Jasmonic acid

Cat. No.: B3028552 Get Quote

Technical Support Center: (+/-)-Jasmonic Acid
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and proper storage conditions for (+/-)-
Jasmonic acid.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for (+/-)-Jasmonic acid?

A1: For long-term stability, (+/-)-Jasmonic acid should be stored at -20°C.[1][2][3] Some

suppliers recommend storage at 2 - 8°C for the solid form.[4]

Q2: How should I store (+/-)-Jasmonic acid once it is dissolved in a solvent?

A2: If dissolved in an organic solvent such as ethanol, DMSO, or dimethyl formamide (DMF),

the solution should be stored at -20°C for optimal stability, which can be maintained for at least

two years.[1][3] Aqueous solutions of jasmonic acid are not recommended for storage for more

than one day.[1][2]

Q3: What is the appearance of (+/-)-Jasmonic acid?

A3: (+/-)-Jasmonic acid is a clear, colorless to very light yellow oily liquid that adheres to the

surface of the vial.[5]
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Q4: Is (+/-)-Jasmonic acid stable at room temperature?

A4: While short-term shipping may occur at room temperature, long-term storage at room

temperature is not recommended as it can lead to degradation.[3] For optimal stability, it should

be stored at -20°C.[1][2][3]

Q5: What solvents can I use to dissolve (+/-)-Jasmonic acid?

A5: (+/-)-Jasmonic acid is soluble in organic solvents such as ethanol, DMSO, and dimethyl

formamide (DMF).[1][2] It is sparingly soluble in aqueous buffers like PBS (pH 7.2).[1]
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Issue Possible Cause Recommended Action

Inconsistent experimental

results

Degradation of Jasmonic acid

due to improper storage.

Ensure the stock solution is

stored at -20°C and that

aqueous solutions are freshly

prepared before each

experiment.[1][2]

Contamination of the stock

solution.

Use sterile techniques when

handling the compound and its

solutions.

Precipitate forms in aqueous

solution

Low solubility of Jasmonic acid

in aqueous buffers.

The solubility in PBS (pH 7.2)

is approximately 3 mg/ml.[1]

Do not exceed this

concentration. If a higher

concentration is needed,

consider using a co-solvent,

but be mindful of its potential

effects on the experiment.

Change in color of the solution
Potential degradation or

contamination.

Discard the solution and

prepare a fresh one from a

properly stored stock.

No biological activity observed
Inactive compound due to

degradation.

Verify the storage conditions

and age of the stock solution.

If in doubt, use a fresh vial of

Jasmonic acid.

Incorrect solvent or pH for the

experiment.

Ensure the final concentration

of the organic solvent is not

inhibitory to the biological

system and that the pH of the

aqueous solution is

appropriate.[1]

Data Presentation
Table 1: Recommended Storage Conditions for (+/-)-Jasmonic Acid
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Form
Storage

Temperature
Reported Stability Source

Neat Oil / Solid -20°C ≥ 2 years [1][3]

2 - 8°C Not specified [4]

Solution in Ethanol -20°C ≥ 2 years [1]

Solution in DMSO /

DMF
-20°C Not specified [1][2]

Aqueous Solution

(e.g., PBS)

Not Recommended

for Storage

Not stable for more

than one day
[1][2]

Table 2: Solubility of (+/-)-Jasmonic Acid

Solvent Approximate Solubility Source

Dimethyl formamide (DMF) ~25 mg/ml [1]

Dimethyl sulfoxide (DMSO) ~16 mg/ml [1]

Ethanol ~30 mg/ml [2]

PBS (pH 7.2) ~3 mg/ml [1]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution

Allow the vial of (+/-)-Jasmonic acid to equilibrate to room temperature before opening.

Under a sterile hood, dissolve the neat oil in an appropriate organic solvent such as ethanol,

DMSO, or DMF. For example, to prepare a 10 mg/ml stock solution, add 1 ml of solvent to 10

mg of Jasmonic acid.

Vortex briefly to ensure complete dissolution.

Store the stock solution in a tightly sealed vial at -20°C.
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Protocol 2: Preparation of an Aqueous Working Solution

Thaw the stock solution at room temperature.

To minimize the effects of the organic solvent, evaporate the solvent from a required aliquot

of the stock solution under a gentle stream of nitrogen gas.[1]

Immediately dissolve the resulting neat oil in the desired aqueous buffer (e.g., PBS, pH 7.2).

[1]

Alternatively, for experiments where a small amount of organic solvent is tolerable, perform

serial dilutions of the stock solution into the aqueous buffer.

Ensure the final concentration of the organic solvent is insignificant to avoid physiological

effects.[1]

Use the freshly prepared aqueous solution immediately and do not store it for more than one

day.[1][2]
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Troubleshooting Jasmonic Acid Experiments
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Caption: Troubleshooting workflow for experiments involving (+/-)-Jasmonic acid.
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Simplified Jasmonate Signaling Pathway
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Caption: A simplified overview of the jasmonate signaling pathway in plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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